Cas no 94201-29-3 (1-Cyclopentene-1-propanal,a,3,5,5-tetramethyl-)

• Product Name: 1-Cyclopentene-1-propanal,a,3,5,5-tetramethyl-
• CAS No: 94201-29-3
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 817368
• PubChem ID: 44150495
• Update Time: 2025-04-19

1-Cyclopentene-1-propanal,a,3,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentene-1-propanal,a,3,5,5-tetramethyl-
• 2-methyl-3-(3,5,5-trimethylcyclopenten-1-yl)propanal
• alpha,3,5,5-tetramethylcyclopent-1-ene-1-propionaldehyde
• 2-METHYL-3-(3,5,5-TRIMETHYLCYCLOPENT-1-EN-1-YL)PROPANAL
• NS00066300
• DTXSID40916136
• 94201-29-3
• EINECS 303-613-4

• Inchi： 1S/C12H20O/c1-9-5-11(6-10(2)8-13)12(3,4)7-9/h5,8-10H,6-7H2,1-4H3
• InChI Key： XEDQNLKJECJKGT-UHFFFAOYSA-N
• SMILES： O=CC(C)CC1=CC(C)CC1(C)C

Computed Properties

• Exact Mass: 180.151
• Monoisotopic Mass: 180.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.872
• Boiling Point: 232°Cat760mmHg
• Flash Point: 91.8°C
• Refractive Index: 1.448